Cas no 1492-12-2 (D-Valine, N-acetyl-, methyl ester)
1492-12-2 structure
Product Name:D-Valine, N-acetyl-, methyl ester
CAS No:1492-12-2
MF:C8H15NO3
MW:173.209602594376
CID:1321245
PubChem ID:11008407
Update Time:2025-04-20
D-Valine, N-acetyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- D-Valine, N-acetyl-, methyl ester
- (R)-Methyl 2-acetamido-3-methylbutanoate
- CHEMBL3278863
- METHYL (2R)-2-ACETAMIDO-3-METHYLBUTANOATE
- 1492-12-2
-
- Inchi: 1S/C8H15NO3/c1-5(2)7(8(11)12-4)9-6(3)10/h5,7H,1-4H3,(H,9,10)/t7-/m1/s1
- InChI Key: KCHNPFJMSOGXIT-SSDOTTSWSA-N
- SMILES: O(C)C([C@@H](C(C)C)NC(C)=O)=O
Computed Properties
- Exact Mass: 173.105
- Monoisotopic Mass: 173.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55.4A^2
D-Valine, N-acetyl-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR955495-1g |
Methyl (2r)-2-acetamido-3-methylbutanoate |
1492-12-2 | 95% | 1g |
£435.00 | 2023-08-31 |
D-Valine, N-acetyl-, methyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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